Cas no 1225812-56-5 (2-(5-Cyclopropyl-1,2-oxazol-3-yl)ethan-1-amine)

• Product Name: 2-(5-Cyclopropyl-1,2-oxazol-3-yl)ethan-1-amine
• CAS No: 1225812-56-5
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 5738857
• PubChem ID: 82074673
• Update Time: 2025-07-23

2-(5-Cyclopropyl-1,2-oxazol-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• AZB81256
• 1225812-56-5
• 2-(5-CYCLOPROPYL-1,2-OXAZOL-3-YL)ETHAN-1-AMINE
• EN300-1270006
• 2-(5-cyclopropyl-1,2-oxazol-3-yl)ethanamine
• 2-(5-Cyclopropyl-isoxazol-3-yl)-ethylamine
• 3-Isoxazoleethanamine, 5-cyclopropyl-
• 2-(5-Cyclopropylisoxazol-3-yl)ethan-1-amine
• 2-(5-Cyclopropyl-1,2-oxazol-3-yl)ethan-1-amine

• Inchi： 1S/C8H12N2O/c9-4-3-7-5-8(11-10-7)6-1-2-6/h5-6H,1-4,9H2
• InChI Key： SEMXFXJICAHPHX-UHFFFAOYSA-N
• SMILES： O1C(=CC(CCN)=N1)C1CC1

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles Cyclopropylisoxazoles

Additional information on 2-(5-Cyclopropyl-1,2-oxazol-3-yl)ethan-1-amine

Recent Advances in the Study of 2-(5-Cyclopropyl-1,2-oxazol-3-yl)ethan-1-amine (CAS: 1225812-56-5)

The compound 2-(5-Cyclopropyl-1,2-oxazol-3-yl)ethan-1-amine (CAS: 1225812-56-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the role of 2-(5-Cyclopropyl-1,2-oxazol-3-yl)ethan-1-amine as a key intermediate in the synthesis of novel bioactive molecules. Its oxazole ring and cyclopropyl group contribute to its stability and reactivity, making it a valuable scaffold for drug discovery. Researchers have successfully utilized this compound in the development of small-molecule inhibitors targeting various enzymes and receptors involved in inflammatory and neurodegenerative diseases.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy as a modulator of the serotonin receptor 5-HT2A. The study revealed that derivatives of 2-(5-Cyclopropyl-1,2-oxazol-3-yl)ethan-1-amine exhibited high binding affinity and selectivity, suggesting potential applications in the treatment of psychiatric disorders such as depression and schizophrenia. The research team employed advanced computational modeling and in vitro assays to validate their findings, providing a robust foundation for further clinical development.

Another significant advancement was reported in the field of oncology, where researchers explored the compound's potential as an anti-cancer agent. Preclinical studies indicated that 2-(5-Cyclopropyl-1,2-oxazol-3-yl)ethan-1-amine derivatives could inhibit the proliferation of certain cancer cell lines by targeting specific signaling pathways. These findings were published in a recent issue of Bioorganic & Medicinal Chemistry Letters, highlighting the compound's versatility and therapeutic promise.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 2-(5-Cyclopropyl-1,2-oxazol-3-yl)ethan-1-amine derivatives. Current research efforts are focused on improving bioavailability and reducing potential off-target effects. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to address these challenges and accelerate the translation of these findings into clinical applications.

In conclusion, 2-(5-Cyclopropyl-1,2-oxazol-3-yl)ethan-1-amine (CAS: 1225812-56-5) represents a promising candidate for the development of novel therapeutics across multiple disease areas. Continued research and collaboration will be essential to fully realize its potential and bring innovative treatments to patients in need.